Cas no 2138256-09-2 (1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2138256-09-2
• MF: C₁₂H₂₀ClNO₄
• MW: 277.74450302124
• CID: 5260592
• Update Time: 2025-06-29

1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C12H20ClNO4/c1-8-9(10(15)17-7-13)5-6-14(8)11(16)18-12(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： SFCWRQXHZULEPT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(OCCl)=O)C1C

Additional information on 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester

Introduction to 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2138256-09-2)

1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2138256-09-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinedicarboxylic acids and features a unique structural configuration that includes a chloromethyl and a tert-butyl ester group. These functional groups contribute to its potential applications in various therapeutic areas.

The chemical structure of 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester is characterized by a pyrrolidine ring with two carboxylic acid functionalities. The presence of the methyl group at the 2-position and the chloromethyl group at the 3-position adds to its complexity and reactivity. The tert-butyl ester group at the 1-position provides additional stability and solubility properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of this compound in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester exhibits potent anti-inflammatory properties. The compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 has been demonstrated in both in vitro and in vivo models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester has also shown potential as an antiviral agent. A study published in the Antiviral Research journal reported that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead compound for further drug development.

The unique structural features of 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester also contribute to its potential as a drug delivery platform. The chloromethyl group can be used for conjugation with other therapeutic agents or targeting moieties, enhancing its specificity and efficacy. This property is particularly useful in the development of targeted therapies for cancer and other diseases.

Synthetic methods for the preparation of 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester have been extensively studied. A common approach involves the condensation of appropriate carboxylic acids with a pyrrolidine derivative followed by functional group modifications to introduce the methyl, chloromethyl, and tert-butyl ester groups. These synthetic routes are well-documented in the literature and can be optimized for large-scale production.

The safety profile of 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility. However, further toxicological evaluations are necessary to ensure its safety in human use.

In conclusion, 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2138256-09-2) is a promising compound with diverse therapeutic potential. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas such as anti-inflammatory drugs, antiviral agents, and targeted therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.